Cas no 168127-30-8 (Acetic acid,2-[4-[2-(phenylamino)-4-thiazolyl]phenoxy]-, ethyl ester)
![Acetic acid,2-[4-[2-(phenylamino)-4-thiazolyl]phenoxy]-, ethyl ester structure](https://www.kuujia.com/scimg/cas/168127-30-8x500.png)
168127-30-8 structure
Product name:Acetic acid,2-[4-[2-(phenylamino)-4-thiazolyl]phenoxy]-, ethyl ester
Acetic acid,2-[4-[2-(phenylamino)-4-thiazolyl]phenoxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid,2-[4-[2-(phenylamino)-4-thiazolyl]phenoxy]-, ethyl ester
- ethyl 2-[4-(2-anilino-1,3-thiazol-4-yl)phenoxy]acetate
- Acetic acid, (4-(2-phenylamino)-4-thiazolyl)phenoxy-, ethyl ester
- Ethyl (4-(2-phenylamino)-4-thiazolyl)phenoxyacetate
- ethyl {4-[2-(phenylamino)-1,3-thiazol-4-yl]phenoxy}acetate
- 168127-30-8
- DTXSID00168492
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- Inchi: InChI=1S/C19H18N2O3S/c1-2-23-18(22)12-24-16-10-8-14(9-11-16)17-13-25-19(21-17)20-15-6-4-3-5-7-15/h3-11,13H,2,12H2,1H3,(H,20,21)
- InChI Key: JTBAUYBFAAUYBB-UHFFFAOYSA-N
- SMILES: CCOC(COC1C=CC(C2=CSC(NC3C=CC=CC=3)=N2)=CC=1)=O
Computed Properties
- Exact Mass: 354.10394
- Monoisotopic Mass: 354.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 2
- XLogP3: 4.7
- Topological Polar Surface Area: 88.7Ų
- Surface Charge: 0
Experimental Properties
- Density: 1.263
- Boiling Point: 520.8°Cat760mmHg
- Flash Point: 268.8°C
- Refractive Index: 1.624
- PSA: 60.45
Acetic acid,2-[4-[2-(phenylamino)-4-thiazolyl]phenoxy]-, ethyl ester Related Literature
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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2. Book reviews
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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